N-(2-(2-oxo-2-(((tetrahydrofuran-2-yl)methyl)amino)ethyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzo[d][1,3]dioxole-5-carboxamide

• IUPAC Name: N-[2-[2-oxo-2-(oxolan-2-ylmethylamino)ethyl]-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-1,3-benzodioxole-5-carboxamide
• InChI: InChI=1S/C20H22N4O5S/c25-18(21-7-13-2-1-5-27-13)8-24-19(14-9-30-10-15(14)23-24)22-20(26)12-3-4-16-17(6-12)29-11-28-16/h3-4,6,13H,1-2,5,7-11H2,(H,21,25)(H,22,26)
• InChI Key: HZFHLYPXNRARHY-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)CNC(=O)CN2C(=C3CSCC3=N2)NC(=O)C4=CC5=C(C=C4)OCO5
• Molecular Formula: C20H22N4O5S
• Molecular Weight: 430.5 g/mol

Description

The compound appears to contain several structural components including a tetrahydrofuran ring, a thieno[3,4-c]pyrazole ring, and a benzo[d][1,3]dioxole ring. These structures are common in many bioactive compounds and drugs.

Molecular Structure Analysis

The compound contains several heterocyclic rings, which are likely to contribute to its chemical properties and potential bioactivity. The tetrahydrofuran ring, for example, is a common motif in many biologically active compounds.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For instance, the presence of the heterocyclic rings and the amide group could affect its solubility, stability, and reactivity.

Scientific Research Applications

Synthesis and Biological Activities

The research underscores the synthesis and evaluation of related compounds, demonstrating their promising antibacterial, anticancer, and anti-inflammatory properties. For instance, studies have detailed the design, synthesis, and QSAR studies of analogs with notable antibacterial activity, especially against pathogens like Staphylococcus aureus and Bacillus subtilis, suggesting their potential as novel antibacterial agents (Palkar et al., 2017). Similarly, novel pyrazolopyrimidines derivatives have been synthesized and evaluated for their anticancer and anti-5-lipoxygenase agents, highlighting their significance in cancer treatment and inflammatory diseases research (Rahmouni et al., 2016).

Chemical Synthesis Advances

The chemical synthesis of related heterocycles containing various moieties indicates the versatility and potential of these compounds in generating novel therapeutics. Innovative synthetic routes have been developed to produce compounds with significant bioactivity, providing a basis for further research and development in drug discovery (Ikemoto et al., 2005).

Mechanism of Action

The mechanism of action would depend on the biological target of this compound. Many compounds with similar structures have diverse biological activities, such as antiviral, anti-inflammatory, and anticancer activities.